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Compound of Interest

Compound Name: H-Asp-Ala-OH

Cat. No.: B079804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the dipeptide H-Asp-Ala-OH, also known as L-

Aspartyl-L-Alanine. Comprised of the amino acids aspartic acid and alanine, this molecule

serves as a fundamental building block in peptide synthesis and various biochemical

applications. Its structure and properties are of significant interest in fields ranging from

biochemistry to pharmaceutical development.[1]

Quantitative Data Summary
The physicochemical properties of H-Asp-Ala-OH are summarized in the table below, providing

a clear reference for researchers.

Parameter Value

Molecular Formula C7H12N2O5[1][2][3][4][5]

Molecular Weight 204.18 g/mol [1][2][3][4][6]

CAS Number 13433-02-8[2][4]

IUPAC Name
(3S)-3-amino-4-[[(1S)-1-carboxyethyl]amino]-4-

oxobutanoic acid
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Detailed experimental protocols for the synthesis and analysis of dipeptides such as H-Asp-
Ala-OH are typically developed as part of specific research objectives and are often proprietary

or published in specialized scientific literature. However, general methodologies for peptide

synthesis are well-established.

Solid-Phase Peptide Synthesis (SPPS): A common method for synthesizing peptides like H-
Asp-Ala-OH involves attaching the C-terminal amino acid (Alanine) to a solid resin support.

The protecting group on the amino group of the resin-bound alanine is then removed, and the

next amino acid (Aspartic acid), with its amino group protected, is activated and coupled to the

free amino group. This cycle of deprotection and coupling is repeated until the desired peptide

sequence is achieved. Finally, the peptide is cleaved from the resin and all protecting groups

are removed.

Solution-Phase Synthesis: Alternatively, H-Asp-Ala-OH can be synthesized in solution. This

involves the reaction of protected aspartic acid and alanine derivatives in a suitable solvent,

followed by deprotection steps to yield the final dipeptide.

Analysis and Characterization:

Mass Spectrometry: To confirm the molecular weight of the synthesized peptide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To determine the structure and purity of

the dipeptide.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.

Logical Relationships and Structure
The following diagram illustrates the fundamental composition of H-Asp-Ala-OH from its

constituent amino acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b079804?utm_src=pdf-body-img
https://www.benchchem.com/product/b079804?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/05893
https://www.medchemexpress.com/h-asp-ala-oh.html
https://www.biosynth.com/p/FA107995/13110-25-3-h-aspala-oh-oh
https://www.biosynth.com/p/FA107993/13433-02-8-h-asp-ala-oh
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3147056.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3147056.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Asp-Ala
https://www.benchchem.com/product/b079804#h-asp-ala-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b079804#h-asp-ala-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b079804#h-asp-ala-oh-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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